Cas no 219803-57-3 ((2S)-2-aminobut-3-en-1-ol hydrochloride)

(2S)-2-aminobut-3-en-1-ol hydrochloride is a chiral amino alcohol derivative with a vinyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound's stereospecific (S)-configuration ensures high enantiopurity, which is critical for asymmetric synthesis and drug development. Its reactive amine and hydroxyl groups facilitate further derivatization, while the hydrochloride salt enhances stability and solubility. The presence of the vinyl moiety allows for selective functionalization via cross-coupling or polymerization reactions. This compound is particularly valuable in the synthesis of bioactive molecules, chiral ligands, and specialty polymers, offering precise control over molecular architecture. Its well-defined structure and reactivity profile make it a reliable choice for research and industrial applications.

(2S)-2-aminobut-3-en-1-ol hydrochloride structure

219803-57-3 structure

Product Name:(2S)-2-aminobut-3-en-1-ol hydrochloride

CAS No:219803-57-3

MF:C₄H₁₀ClNO

MW:123.581300258636

MDL:MFCD09025316

CID:243722

PubChem ID:16007024

Update Time:2025-10-29

(2S)-2-aminobut-3-en-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-2-Aminobut-3-en-1-ol hydrochloride
- (2S)-1-hydroxybut-3-en-2-aminium chloride
- (S)?-?2-?Aminobut-?3-?en-?1-?ol hydrochloride
- (S)-2-AMINO-BUT-3-EN-1-OL HYDROCHLORIDE
- 3-Buten-1-ol, 2-amino-,hydrochloride (1:1), (2S)-
- 3-Buten-1-ol, 2-amino-, (2S)-, hydrochloride (1:1)
- (S)-2-AMINOBUT-3-EN-1-OL HCL
- (2S)-2-amino-3-buten-1-ol hydrochloride
- 3-Buten-1-ol, 2-amino-, hydrochloride, (2S)-
- RL02676
- (S)-2-Amino-but-3-en-1-ol, HCl
- (2S)-2-azanylbut-3-en-1-ol hydrochloride
- AX8036089
- AB0023467
- (2S)-2-aminobut-3-en-1-ol hydrochloride
- ST2414598
- W4532
- A13816
- CS-0088065
- (2S)-2-Amino-3-buten-1-ol HCL
- 219803-57-3
- (2S)-2-aminobut-3-en-1-ol;hydrochloride
- AMY14650
- (S)-2-aminobut-3-en-1-olhydrochloride
- MFCD09025316
- [(2S)-1-Hydroxybut-3-en-2-yl]azanium;chloride
- A815797
- DTXSID20581068
- J-502414
- (2S)-2-Aminobut-3-en-1-ol--hydrogen chloride (1/1)
- SCHEMBL15561473
- DS-17526
- AKOS015998682
- MDL： MFCD09025316
- Inchi： 1S/C4H9NO.ClH/c1-2-4(5)3-6;/h2,4,6H,1,3,5H2;1H/t4-;/m0./s1
- InChI Key： DWGZNOXQUQANQJ-WCCKRBBISA-N
- SMILES： Cl.OC[C@H](C=C)N

Computed Properties

Exact Mass: 123.04500
Monoisotopic Mass: 123.0450916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 44.8
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2

Experimental Properties

Color/Form: White to Yellow Solid
Boiling Point: 174.6°C at 760 mmHg
PSA: 46.25000
LogP: 0.99430

(2S)-2-aminobut-3-en-1-ol hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261;P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

(2S)-2-aminobut-3-en-1-ol hydrochloride Pricemore >>

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